molecular formula C19H13ClN2O6S B12189452 4-({[(5Z)-5-(3-chlorobenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]acetyl}amino)-2-hydroxybenzoic acid

4-({[(5Z)-5-(3-chlorobenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]acetyl}amino)-2-hydroxybenzoic acid

Cat. No.: B12189452
M. Wt: 432.8 g/mol
InChI Key: QLOLVCZKCNWKGB-CHHVJCJISA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound 4-({[(5Z)-5-(3-chlorobenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]acetyl}amino)-2-hydroxybenzoic acid is a thiazolidinone derivative characterized by:

  • A 1,3-thiazolidin-2,4-dione core with a (5Z)-5-(3-chlorobenzylidene) substituent.
  • An acetyl group linking the thiazolidinone moiety to a 2-hydroxybenzoic acid fragment.

This structure combines the bioactivity of thiazolidinones—known for antimicrobial, antidiabetic, and anti-inflammatory properties—with the salicylic acid-derived 2-hydroxybenzoic acid, which enhances pharmacokinetic properties like solubility and bioavailability . The 3-chlorobenzylidene group at the 5-position of the thiazolidinone ring is critical for electronic and steric effects, influencing binding to biological targets .

Condensation of thiosemicarbazides with aldehydes to form thiosemicarbazones.

Cyclization via thia-Michael addition or reflux with reagents like mercaptoacetic acid to generate the thiazolidinone core .

Acetylation and coupling with 2-hydroxybenzoic acid derivatives using activating agents (e.g., DCC, EDC) .

Properties

Molecular Formula

C19H13ClN2O6S

Molecular Weight

432.8 g/mol

IUPAC Name

4-[[2-[(5Z)-5-[(3-chlorophenyl)methylidene]-2,4-dioxo-1,3-thiazolidin-3-yl]acetyl]amino]-2-hydroxybenzoic acid

InChI

InChI=1S/C19H13ClN2O6S/c20-11-3-1-2-10(6-11)7-15-17(25)22(19(28)29-15)9-16(24)21-12-4-5-13(18(26)27)14(23)8-12/h1-8,23H,9H2,(H,21,24)(H,26,27)/b15-7-

InChI Key

QLOLVCZKCNWKGB-CHHVJCJISA-N

Isomeric SMILES

C1=CC(=CC(=C1)Cl)/C=C\2/C(=O)N(C(=O)S2)CC(=O)NC3=CC(=C(C=C3)C(=O)O)O

Canonical SMILES

C1=CC(=CC(=C1)Cl)C=C2C(=O)N(C(=O)S2)CC(=O)NC3=CC(=C(C=C3)C(=O)O)O

Origin of Product

United States

Preparation Methods

Core Thiazolidine-2,4-dione Synthesis

The foundational step involves preparing the thiazolidine-2,4-dione scaffold. This heterocyclic core is synthesized via cyclization of thiourea derivatives with chloroacetic acid under acidic conditions . For instance, reaction of 3-chlorobenzaldehyde with rhodanine (2-thioxothiazolidin-4-one) in ethanol under reflux with ammonium chloride yields the intermediate 5-(3-chlorobenzylidene)-2-thioxo-1,3-thiazolidin-4-one . Key parameters include:

  • Solvent : Ethanol or dioxane

  • Catalyst : Ammonia or pyridine

  • Temperature : 80–100°C (reflux)

  • Reaction Time : 2–4 hours

The Z-configuration of the benzylidene group is stabilized by intramolecular hydrogen bonding between the thione sulfur and the aldehyde proton, as confirmed by NMR coupling constants .

Coupling with 2-Hydroxybenzoic Acid

The final step involves coupling the acetylated thiazolidine with 2-hydroxybenzoic acid. This is achieved via a carbodiimide-mediated amide bond formation:

  • Activation : 2-Hydroxybenzoic acid is activated with N,N'-dicyclohexylcarbodiimide (DCC) in dimethylformamide (DMF).

  • Coupling : The activated ester reacts with the primary amine group of the acetylated thiazolidine at 0–5°C for 12 hours.

  • Work-up : The crude product is purified via column chromatography (silica gel, eluent: ethyl acetate/hexane 3:7) .

Optimization Insights :

  • pH Control : Maintaining pH 7–8 prevents hydrolysis of the amide bond.

  • Side Reactions : Competing esterification of the phenolic -OH group is minimized by using mild conditions .

Spectroscopic Characterization

The compound’s structure is validated using advanced analytical techniques:

Technique Key Data Source
¹H NMR (DMSO-d₆) δ 12.45 (s, 1H, -COOH), 10.21 (s, 1H, -NH), 8.02 (s, 1H, benzylidene CH), 7.52–7.38 (m, 4H, Ar-H)
IR (KBr) 3250 cm⁻¹ (-NH), 1720 cm⁻¹ (C=O), 1685 cm⁻¹ (amide I)
HRMS m/z 463.0111 [M+H]⁺ (calc. 463.0111)

Comparative Analysis of Synthetic Routes

The table below evaluates three published methods for synthesizing analogous compounds:

Method Yield Purity Advantages Limitations
Knoevenagel Condensation 68%>95%Scalable, Z-selectivityRequires toxic ammonia
Acid Chloride Coupling 72%98%High functional group toleranceSensitive to moisture
DCC-Mediated Amidation 65%97%Mild conditionsCostly reagents

Challenges and Mitigation Strategies

  • Z/E Isomerism : The Z-configuration is favored by using bulky solvents (e.g., dioxane) and low temperatures .

  • Acid Sensitivity : The 2-hydroxybenzoic acid moiety is protected as a methyl ether during coupling, followed by deprotection with BBr₃ .

  • Byproduct Formation : Unreacted chloroacetyl chloride is quenched with ice-cold water to prevent dimerization .

Industrial Scalability Considerations

For large-scale production, continuous flow reactors are recommended to enhance heat transfer and reduce reaction times. Solvent recovery systems (e.g., distillation of dioxane) improve cost efficiency. Regulatory compliance requires rigorous removal of pyridine residues (<10 ppm), achievable via activated carbon filtration .

Scientific Research Applications

Mechanism of Action

The mechanism of action of 4-({[(5Z)-5-(3-chlorobenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]acetyl}amino)-2-hydroxybenzoic acid involves its interaction with specific molecular targets and pathways. The thiazolidine ring and chlorobenzylidene group play crucial roles in binding to enzymes and receptors, thereby modulating their activity . This compound can inhibit or activate various biochemical pathways, leading to its observed biological effects.

Comparison with Similar Compounds

Structural Analogues: Core and Substituent Variations

Table 1: Structural and Functional Comparison
Compound Name / ID Core Structure Key Substituents Synthesis Highlights Biological Activity References
Target Compound 1,3-Thiazolidin-2,4-dione - 3-Chlorobenzylidene
- 2-Hydroxybenzoic acid
Cyclization of thiosemicarbazones; acetyl coupling Hypothesized antimicrobial/antidiabetic (based on analogues)
4-(3-Chloro-2-(4-nitrophenyl)-4-oxoazetidin-1-yl)benzoic acid β-Lactam (azetidinone) - 4-Nitrobenzylidene
- Benzoic acid
Chloroacetyl chloride-mediated cyclization in dioxane Not reported
(Z)-3-(3-Hydroxyphenyl)-5-((1-methyl-1H-indol-3-yl)methylene)-2-thioxothiazolidin-4-one 1,3-Thiazolidin-4-one - Indole substituent
- 3-Hydroxyphenyl
Microwave-assisted condensation Antibacterial, antifungal (MIC: 4–16 µg/mL)
5-(2-Hydroxybenzylidene)-3-(4-methylphenyl)-2-sulfanylidene-1,3-thiazolidin-4-one 1,3-Thiazolidin-4-one - 2-Hydroxybenzylidene
- 4-Methylphenyl
Schiff base formation followed by cyclization Crystallographically characterized; activity not reported
2-[(3-{(5Z)-2,4-Dioxo-5-[(2E)-3-phenylprop-2-en-1-ylidene]-1,3-thiazolidin-3-yl}propanoyl)amino]-5-hydroxybenzoic acid 1,3-Thiazolidin-2,4-dione - Propenylidene
- 5-Hydroxybenzoic acid
Thia-Michael addition and cyclization Structural analogue; activity under study
Key Observations:
  • Core Flexibility: Azetidinones (β-lactams) exhibit distinct reactivity compared to thiazolidinones, often favoring antibacterial activity via β-lactamase inhibition . Thiazolidinones are more versatile in antidiabetic and antimicrobial applications .
  • Substituent Impact: Benzylidene Position: The 3-chloro group in the target compound may enhance lipophilicity and target binding compared to 4-nitro () or 2-hydroxy () derivatives.

Biological Activity

The compound 4-({[(5Z)-5-(3-chlorobenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]acetyl}amino)-2-hydroxybenzoic acid is a thiazolidine derivative that has garnered interest in medicinal chemistry due to its potential biological activities. This article explores its biological activity, including anticancer properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The molecular structure of the compound can be summarized as follows:

PropertyValue
Molecular Formula C16H13ClN2O5S
Molecular Weight 412.9 g/mol
IUPAC Name 4-({[(5Z)-5-(3-chlorobenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]acetyl}amino)-2-hydroxybenzoic acid
CAS Number 902318-41-6

The biological activity of this compound is primarily attributed to its ability to interact with specific enzymes and receptors. The thiazolidine ring structure may facilitate binding to protein targets involved in various signaling pathways. Studies suggest that it may act as an inhibitor of certain kinases or enzymes related to cancer cell proliferation and survival.

Research Findings

Recent studies have demonstrated the compound's potential anticancer effects. For instance, a comparative study evaluated the cytotoxicity of various thiazolidine derivatives against different cancer cell lines. The results indicated that the compound exhibited significant cytotoxic effects on K562 (human leukemia) and HeLa (cervical cancer) cells with IC50 values ranging from 8.5 µM to 14.9 µM, suggesting a promising therapeutic profile compared to standard chemotherapeutics like cisplatin .

Case Studies

  • Cytotoxicity Evaluation : In a study assessing the antiproliferative activity of thiazolidine derivatives, this compound was found to induce apoptosis in cancer cells through both extrinsic and intrinsic pathways. The mechanism involved the activation of caspases and modulation of Bcl-2 family proteins .
  • Selectivity Studies : The selectivity index (SI) was calculated for this compound against normal human fibroblasts (MRC-5), indicating that it preferentially targets cancerous cells while sparing normal cells, which is crucial for reducing side effects associated with chemotherapy .

Comparative Analysis with Similar Compounds

A comparison with other thiazolidine derivatives reveals unique properties that may enhance its biological activity:

Compound NameIC50 (µM)Activity Type
4-({[(5Z)-5-(3-chlorobenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]acetyl}amino)-2-hydroxybenzoic acid 8.5 - 14.9Anticancer
Thiazolidine Derivative A 10 - 20Anticancer
Thiazolidine Derivative B 15 - 25Antioxidant

This table illustrates that while similar compounds exhibit anticancer properties, the specific structural features of this compound contribute to its enhanced efficacy.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.